Cas no 39859-18-2 (2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide)

2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide structure
39859-18-2 structure
Product Name:2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide
CAS No:39859-18-2
MF:C10H12N2O2S2
MW:256.344479560852
CID:2667330
PubChem ID:497683
Update Time:2024-02-29

2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • Isobutyryl pirrothine
    • isobutanoyl-pyrrothine
    • Dithiolopyrrolone PSC1
    • 2-methyl-N-(4-methyl-5-oxo-dithiolo[4,3-b]pyrrol-6-yl)propanamide
    • 2-Methyl-N-(4-methyl-5-oxo(1,2-dithioleno[4,3-b]3-pyrrolin-6-yl))propanamide
    • 2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide
    • CHEBI:203668
    • 4-Methyl-6-(isobutyrylamino)-4,5-dihydro-1,2-dithiolo[4,3-b]pyrrole-5-one
    • 39859-18-2
    • Inchi: 1S/C10H12N2O2S2/c1-5(2)9(13)11-7-8-6(4-15-16-8)12(3)10(7)14/h4-5H,1-3H3,(H,11,13)
    • InChI Key: VLMKNUITTLTJAL-UHFFFAOYSA-N
    • SMILES: S1C2C(=CS1)N(C)C(C=2NC(C(C)C)=O)=O

Computed Properties

  • Exact Mass: 256.03401998g/mol
  • Monoisotopic Mass: 256.03401998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100
  • XLogP3: 0.4

2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Glucose ,  Calcium carbonate ,  Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) ,  Sodium chloride ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  72 h, pH 7.0, 30 °C
Reference
Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137
Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

Production Method 2

Reaction Conditions
1.1 Reagents: Glucose ,  Calcium carbonate ,  Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) ,  Sodium chloride ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  72 h, pH 7.0, 30 °C
Reference
Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137
Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429

2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide Raw materials

2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide Preparation Products

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